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Compound of Interest

Compound Name: 1,4-Dichlorobenzene-d4

Cat. No.: B151393

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 1,4-Dichlorobenzene-d4, a deuterated aromatic
compound. Adherence to these protocols is critical to mitigate risks and ensure operational
integrity.

Chemical Profile and Hazards

1,4-Dichlorobenzene-d4 is a solid, deuterated analog of 1,4-dichlorobenzene. While the
deuteration may alter some physical properties, the chemical hazards are generally considered
to be the same as its non-deuterated counterpart. It is classified as a substance that causes
serious eye irritation, is suspected of causing cancer, and is very toxic to aquatic life with long-
lasting effects.[1][2][3][4][5][6] Inhalation or skin contact may also cause irritation.[7][8]
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Property Value
Appearance Colorless to white crystalline solid.[7]
CAS Number 3855-82-1[1][2][6]

H319: Causes serious eye irritationH351.:

Suspected of causing cancerH400: Very toxic to
GHS Hazard Statements o ) o )

aquatic lifeH410: Very toxic to aquatic life with

long lasting effects

Signal Word Warning[1][5]

Operational Plan: From Receipt to Use

A systematic approach to handling 1,4-Dichlorobenzene-d4 is crucial to minimize exposure
and prevent contamination.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[6]
o Keep away from incompatible materials and sources of ignition.[1]

e The recommended storage temperature is typically between 15-25°C (59-77°F), though
some suppliers may recommend refrigeration at 2-8°C.[1][6] Always consult the supplier-
specific storage instructions.

2. Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

e Hand Protection: Use chemically resistant gloves (e.g., Nitrile rubber).[1][9] breakthrough
times will vary with glove type and thickness, so consult the glove manufacturer's data.

» Body Protection: A lab coat or chemical-resistant apron is required. For tasks with a higher
risk of exposure, chemical-resistant coveralls may be necessary.
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Respiratory Protection: If handling the solid in a way that may generate dust, or if working
outside of a fume hood, a NIOSH-approved respirator with an appropriate particulate filter is
necessary.

. Handling and Use:

All handling of 1,4-Dichlorobenzene-d4 should be conducted in a certified chemical fume
hood to ensure adequate ventilation.[6]

Avoid the formation of dust.[2]

Use non-sparking tools and equipment.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][10]
. Spill Management:

In the event of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep or vacuum the spilled solid, avoiding dust generation, and place it into a
sealed, labeled container for disposal.[11]

Clean the spill area with a suitable solvent, followed by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.
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Workflow for Handling 1,4-Dichlorobenzene-d4
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Caption: This diagram outlines the standard operating procedure for safely handling 1,4-
Dichlorobenzene-d4, from preparation to disposal, including spill response.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal is a critical final step in the chemical handling lifecycle.

1. Waste Segregation:

e Solid Waste: All solid waste contaminated with 1,4-Dichlorobenzene-d4, including unused
product, contaminated PPE (gloves, etc.), and spill cleanup materials, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing 1,4-Dichlorobenzene-d4 should be collected in a
separate, sealed, and labeled hazardous waste container for halogenated organic waste. Do
not mix with non-halogenated waste streams.[10]

2. Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"1,4-Dichlorobenzene-d4".

e Include the primary hazards (e.g., "Toxic," "Environmental Hazard").

3. Storage and Disposal:

» Store waste containers in a designated, secondary containment area away from general
laboratory traffic.

» Arrange for disposal through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[2][6]

» Under no circumstances should 1,4-Dichlorobenzene-d4 or its waste be disposed of down
the drain or in regular trash.[2][10]

By implementing these comprehensive safety and disposal protocols, you can effectively
manage the risks associated with 1,4-Dichlorobenzene-d4, ensuring the well-being of
laboratory personnel and protecting the environment.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b151393?utm_src=pdf-body
https://www.benchchem.com/product/b151393?utm_src=pdf-body
https://www.benchchem.com/product/b151393?utm_src=pdf-body
https://www.benchchem.com/product/b151393?utm_src=pdf-body
https://www.aarti-industries.com/Upload/PDF/gps-1-4-dichlorobenzene-cl-4-publc.pdf
https://www.benchchem.com/product/b151393?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/329339?userType=undefined
https://www.benchchem.com/product/b151393?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-4-dichlorobenzene-d4.pdf
https://www.aarti-industries.com/Upload/PDF/gps-1-4-dichlorobenzene-cl-4-publc.pdf
https://www.benchchem.com/product/b151393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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